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Compound of Interest

Compound Name: Imazamethabenz

Cat. No.: B1671736

This guide provides a detailed comparison of two imidazolinone herbicides, imazamethabenz
and imazamox, for the control of grassy weeds. The information is intended for researchers,
scientists, and professionals in drug and herbicide development. While direct comparative
studies with quantitative data for both herbicides under identical conditions are limited in the
available literature, this guide synthesizes existing data to offer a comprehensive overview of
their respective performances and applications.

Mechanism of Action: Inhibition of Acetolactate
Synthase (ALS)

Both imazamethabenz and imazamox belong to the imidazolinone class of herbicides and
share the same primary mechanism of action.[1] They are potent inhibitors of the enzyme
acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1] This
enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and
isoleucine in plants.[2] The inhibition of ALS disrupts protein synthesis, leading to the cessation
of cell division and plant growth, ultimately causing the death of susceptible weeds.[1] This
mode of action is highly specific to plants, as the ALS enzyme is not present in animals,
contributing to the low toxicity of these herbicides to non-target organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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